3-(2-Amino-5-cyano-phenylamino)-propionic acid ethyl ester

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: ethyl 3-(2-amino-5-cyanoanilino)propanoate
• InChI: InChI=1S/C12H15N3O2/c1-2-17-12(16)5-6-15-11-7-9(8-13)3-4-10(11)14/h3-4,7,15H,2,5-6,14H2,1H3
• InChI Key: JYCGTOTVXIOLHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC1=C(C=CC(=C1)C#N)N

Description

3-(2-Amino-5-cyano-phenylamino)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(5-Cyano-2-nitro-phenylamino)-propionic acid ethyl ester (1.53 g, 5.8 mmol) in MeOH (10 mL) was added a slurry of Pd/C (0.3 g) in MeOH. The reaction mixture was saturated with H2 and stirred for 2 h. When the reaction was complete, the reaction mixture was filtered and the filtrate was concentrated to afford 0.65 g (48%) of the desired product as a brown solid. The resulting residue was used for the next reaction without further purification. LCMS (ESMS): m/z 233.66 (M+H+).